Ethyl 2-[(2-methoxy-4-methyl-5-propan-2-ylphenyl)sulfonylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-methoxy-4-methyl-5-propan-2-ylphenyl)sulfonylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H29NO5S2/c1-6-28-22(24)20-15-9-7-8-10-18(15)29-21(20)23-30(25,26)19-12-16(13(2)3)14(4)11-17(19)27-5/h11-13,23H,6-10H2,1-5H3
• InChI Key: YFHOHSCPNVFNBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NS(=O)(=O)C3=C(C=C(C(=C3)C(C)C)C)OC
• Molecular Formula: C22H29NO5S2
• Molecular Weight: 451.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrahydrobenzothiophene group, for example, is a sulfur-containing heterocyclic ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. The presence of various functional groups means that it could potentially undergo a wide range of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of an ethyl group could increase its hydrophobicity, while the sulfonylamino group could potentially form hydrogen bonds.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include exploring its reactivity, stability, and possible uses in various fields such as medicinal chemistry.